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Compound of Interest

Compound Name: Platelet Factor 4 (58-70), human

Cat. No.: B12438845 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the proper disposal of Platelet Factor 4 (58-70), human, a peptide

fragment with significant biological activity. Adherence to these protocols is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Disposal Protocols
Platelet Factor 4 (PF4), and its fragments, are biologically active molecules. The human-

derived peptide requires careful handling and disposal. While specific institutional guidelines

should always be followed, the following procedures outline the best practices for the disposal

of Platelet Factor 4 (58-70), human.

Personal Protective Equipment (PPE) Requirements:

PPE Item Specification

Gloves Nitrile or latex gloves

Eye Protection Safety glasses or goggles

Lab Coat Standard laboratory coat
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Initial Containment: In the case of a small spill, carefully sweep the solid material up.[1]

Secure Packaging: Place the swept-up material or any waste containing the peptide into a

clearly labeled, sealed bag or container.

Waste Stream Determination: Due to its biological origin, treat waste containing Platelet
Factor 4 (58-70), human as biohazardous waste. Handle it as if it is capable of transmitting

infectious agents.[2]

Final Disposal: Dispose of the sealed container in a designated biohazardous waste stream,

following your institution's specific protocols for such materials. This typically involves

autoclaving or incineration by a licensed waste disposal service.
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Disposal of Platelet Factor 4 (58-70), Human
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Disposal decision workflow for Platelet Factor 4 (58-70), human.
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Disclaimer: This information is intended for guidance in a laboratory research setting and does

not replace institutional safety protocols or a formal safety data sheet (SDS). Always consult

your institution's specific guidelines and the manufacturer's SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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